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Compound of Interest

Compound Name: 4-Benzyloxy-3-methoxyphenol

Cat. No.: B023850

In-Depth Technical Guide: 4-Benzyloxy-3-
methoxyphenol

An In-Depth Technical Guide on the Safety, Handling, and Storage of 4-Benzyloxy-3-
methoxyphenol for Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 4-benzyloxy-
3-methoxyphenol, a valuable intermediate in organic synthesis. The information is compiled
from various safety data sheets and chemical databases to ensure a thorough overview for
laboratory personnel.

Chemical Identification and Properties

4-Benzyloxy-3-methoxyphenol, also known as 3-Methoxy-4-(phenylmethoxy)phenol, is an
aromatic compound used in the synthesis of various organic molecules.

Table 1: Chemical and Physical Properties of 4-Benzyloxy-3-methoxyphenol
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Property Value

Molecular Formula C14H1403

Molecular Weight 230.26 g/mol

CAS Number 40232-88-0

Appearance White to off-white crystalline powder

Melting Point 76-78 °C[1]

Boiling Point 390.7 °C at 760 mmHg[1]

Flash Point 190.1 °C[1]

Solubility Slightly soluble in chloroform and methanol.[1]

Vapor Pressure

1.15E-06 mmHg at 25°C[1]

Density

1.171 g/cm3[1]

Hazard Identification and Classification

4-Benzyloxy-3-methoxyphenol is classified as a hazardous substance. The primary hazards
are related to irritation of the skin, eyes, and respiratory system.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[2]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[2]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[2]

Signal Word: Warning

Hazard Pictograms:
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walt text

Safety and Handling

Proper handling and personal protective equipment are crucial to minimize the risks associated
with 4-benzyloxy-3-methoxyphenol.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber), a lab coat, and closed-toe
shoes.

o Respiratory Protection: Use a dust mask or respirator if ventilation is inadequate or if
handling large quantities.

Safe Handling Workflow

The following diagram illustrates the general workflow for safely handling 4-benzyloxy-3-
methoxyphenol in a laboratory setting.
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A brief, descriptive caption directly below each generated diagram (Within 100 characters).
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Storage

o Store in a cool, dry, well-ventilated area.
o Keep the container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

Emergency Procedures

In case of accidental exposure or release, follow these emergency procedures.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

» Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water
for at least 15 minutes. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

« Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Accidental Release Measures

o Personal Precautions: Evacuate the area. Wear appropriate PPE. Avoid breathing dust.
e Environmental Precautions: Prevent the material from entering drains or waterways.

» Methods for Cleaning Up: Carefully sweep up the spilled material and place it in a suitable
container for disposal. Avoid generating dust.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.
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¢ Hazardous Combustion Products: May produce carbon monoxide and carbon dioxide upon
decomposition.

+ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

The logical flow for responding to an emergency is outlined in the diagram below.

Emergency

Exposure Spill Fire

Administer First Aid Contain Spill

Seek Medical Attention

Click to download full resolution via product page

A brief, descriptive caption directly below each generated diagram (Within 100 characters).

Toxicological and Ecological Information

Table 3: Toxicological and Ecological Data
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Data Point Information

No quantitative data (e.g., LD50, LC50) is
available for 4-benzyloxy-3-methoxyphenol. It is
Acute Toxicity known to cause skin, eye, and respiratory
irritation.[2] For context, the related compound
4-methoxyphenol has an oral LD50 of 1600

mg/kg in rats.[3]

No components of this product present at levels
carc it greater than or equal to 0.1% are identified as
arcinogenicity _ _
probable, possible or confirmed human

carcinogens by IARC.

No data is available on the ecological effects of
Ecological Toxicity this compound. It is advised to prevent its

release into the environment.

Experimental Protocols: Best Practices for Handling
Phenolic Compounds

While specific experimental protocols for 4-benzyloxy-3-methoxyphenol are not readily
available, the following represents a generalized best-practice protocol for handling phenolic

compounds in a laboratory setting.

Objective: To safely handle and use 4-benzyloxy-3-methoxyphenol in an experimental

procedure.

Materials:

4-benzyloxy-3-methoxyphenol

Appropriate solvents and reagents

Personal Protective Equipment (as specified in section 3.1)

Chemical fume hood
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e Analytical balance

e Glassware

o Waste disposal containers

Procedure:

e Pre-Experiment Preparation:

o

Conduct a thorough risk assessment of the entire experimental procedure.

[¢]

Ensure the chemical fume hood is functioning correctly.

[¢]

Assemble all necessary PPE and ensure it is in good condition.

[e]

Prepare the work area by removing unnecessary items and ensuring it is clean.

o

Have appropriate spill cleanup materials readily available.
e Handling and Weighing:

o Perform all manipulations of solid 4-benzyloxy-3-methoxyphenol, including weighing,
within a chemical fume hood to minimize inhalation exposure.

o Use a spatula for transferring the solid. Avoid creating dust.

o If dissolving in a solvent, add the solvent to the solid slowly and stir gently.
¢ Running the Reaction:

o Conduct the experiment within the fume hood.

o Monitor the reaction for any unexpected changes.

o Ensure all containers are clearly labeled.

o Post-Experiment Cleanup and Disposal:
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o Quench the reaction safely if necessary, following established laboratory procedures.
o Clean all glassware and equipment that came into contact with the compound.

o Dispose of all waste, including unused material, reaction byproducts, and contaminated
items, in appropriately labeled hazardous waste containers according to institutional and
local regulations.

o Storage of Unused Material:
o Return any unused 4-benzyloxy-3-methoxyphenol to its original container.
o Ensure the container is tightly sealed and stored according to the guidelines in section 3.3.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive risk assessment and adherence to all applicable safety regulations and
institutional protocols. Researchers should always consult the most current Safety Data Sheet
(SDS) for 4-benzyloxy-3-methoxyphenol before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b023850?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

